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Compound of Interest

Compound Name: Tolylboronic acid

Cat. No.: B124818 Get Quote

An In-depth Technical Guide to the Health and Safety of Tolylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for handling tolylboronic
acid, a reagent commonly used in organic synthesis, particularly in Suzuki coupling reactions.

Due to its hazardous properties, a thorough understanding of safe handling practices,

emergency procedures, and disposal methods is crucial for all personnel working with this

compound. This document outlines the key hazards, protective measures, and response

protocols to ensure a safe laboratory environment.

Hazard Identification and Classification
Tolylboronic acid is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications based

on available data.[1][2][3]

Table 1: GHS Hazard Classification for Tolylboronic Acid
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[2][3][4][5]

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation.[1][2][3][4][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[1][2][3][4][5]

Acute Toxicity, Oral (for 4-

Tolylboronic acid)
Category 4 H302: Harmful if swallowed.[5]

Signal Word: Warning[1][4][5]

Pictograms:

alt text

Physical and Chemical Properties
Understanding the physical and chemical properties of tolylboronic acid is essential for safe

handling and storage.

Table 2: Physical and Chemical Properties of Tolylboronic Acid Isomers
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Property 4-Tolylboronic acid 2-Tolylboronic acid
m-Tolylboronic
acid

CAS Number 5720-05-8[4][5][6][7] 16419-60-6[8] 17933-03-8[2][9]

Molecular Formula C₇H₉BO₂[3][5][6][7] C₇H₉BO₂[8] C₇H₉BO₂[9]

Molecular Weight 135.96 g/mol [3][5][7] 135.96 g/mol [8] 135.96 g/mol [9]

Appearance

White to off-white

solid/crystalline

powder.[7]

Beige crystalline

powder.[10]
Solid.

Melting Point 256-263 °C[5][6][7] 162-164 °C[10] Not specified.

Boiling Point
275.2 °C at 760

mmHg[5][6]
Not specified. Not specified.

Solubility
Slightly soluble in

water.[10]

Slightly soluble in

water.[10]
Not specified.

Safe Handling and Storage
Adherence to strict handling and storage protocols is mandatory to minimize exposure risks.

Engineering Controls
Ventilation: Handle tolylboronic acid exclusively in a well-ventilated area, such as a

certified chemical fume hood, to avoid inhalation of dust.[1][4][5] Ensure that eyewash

stations and safety showers are readily accessible and in close proximity to the workstation.

[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical. The following equipment must be worn when

handling tolylboronic acid:

Table 3: Required Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles with

side-shields conforming to EN

166 (EU) or NIOSH (US)

standards. A face shield may

be required for splash hazards.

[1][11]

Protects eyes from dust

particles and potential

splashes.[11]

Hand Protection

Chemically resistant,

impervious gloves (e.g.,

disposable nitrile or butyl

rubber gloves).[1][11][12]

Gloves must be inspected

before use and changed

immediately upon

contamination.[1][11]

Prevents skin contact. Proper

glove removal technique is

essential to avoid cross-

contamination.[11]

Body Protection

A flame-resistant lab coat, fully

buttoned. Long pants and

closed-toe shoes are

mandatory.[11]

Protects skin from accidental

spills and contact.[1]

Respiratory Protection

For operations that may

generate significant dust, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

engineering controls are

insufficient.[1][4]

Prevents inhalation of the

powdered compound, which

can cause respiratory irritation.

[1][8]

Storage Requirements
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

Recommended storage temperatures can range from 0-8°C or refrigerated conditions to

maintain quality.[4][7]
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Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

[4]

Experimental Protocols: Emergency and Disposal
Procedures
While specific toxicological experiment protocols are not publicly available, the following

procedures for handling emergencies and disposal are critical for laboratory safety.

First-Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First-Aid Protocols for Tolylboronic Acid Exposure
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Exposure Route Protocol

Inhalation

1. Remove the victim to fresh air immediately.[1]

[4][5] 2. If breathing is difficult, administer

oxygen.[1][13] 3. If the victim is not breathing,

provide artificial respiration. Do not use mouth-

to-mouth resuscitation.[1] 4. Seek immediate

medical attention.[1][4]

Skin Contact

1. Immediately wash the affected area with

plenty of soap and water for at least 15 minutes.

[1][2][4] 2. Remove all contaminated clothing

and shoes.[1][5] 3. If skin irritation occurs or

persists, seek medical advice.[1][2]

Eye Contact

1. Immediately rinse eyes cautiously with plenty

of water for at least 15 minutes, also under the

eyelids.[1][2][4][5] 2. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][4]

[5] 3. Seek immediate medical attention from an

ophthalmologist.[2][8]

Ingestion

1. Rinse mouth thoroughly with water.[4][5][8] 2.

Do NOT induce vomiting.[5] 3. Never give

anything by mouth to an unconscious person.[8]

4. Seek immediate medical attention.[4][5]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate Personnel: Evacuate non-essential personnel from the spill area.[1][5]

Ensure Ventilation: Ensure adequate ventilation.

Avoid Dust Formation: Do not create dust clouds. Avoid breathing dust and vapors.[1][5][8]

Personal Protection: Wear all required PPE as outlined in Table 3, including respiratory

protection.[1][5]
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Containment and Cleanup:

Sweep up the spilled solid material using non-sparking tools.[1][4]

Collect the material and place it into a suitable, closed, and labeled container for disposal.

[1][4][8]

Clean the affected area thoroughly.

Environmental Precautions: Prevent the spilled material from entering drains or waterways.

[1][8]

Waste Disposal
Dispose of tolylboronic acid and any contaminated materials as hazardous waste.[4]

Disposal must be in accordance with all applicable federal, state, and local environmental

regulations.[4]

It is recommended to use a licensed professional waste disposal service.[8]

Visualized Safety Workflows
The following diagrams illustrate key safety and emergency response workflows.
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Caption: Standard workflow for safely handling tolylboronic acid.
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Caption: Logical flow for responding to an exposure event.
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Caption: Step-by-step procedure for cleaning up a tolylboronic acid spill.
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The toxicological properties of tolylboronic acid have not been fully investigated.[4] However,

the available data indicates potential for harm.

Table 5: Acute Toxicity Data for 4-Tolylboronic Acid

Test Type Route of Exposure Species Dose/Duration

LD50 (Lethal Dose,

50%)
Intravenous Mouse 172 mg/kg[6]

Note: This data is for 4-tolylboronic acid. "Details of toxic effects not reported other than lethal

dose value."[6]

Carcinogenicity: There is no information available to indicate that tolylboronic acid is a

carcinogen.[4][8] No component of this product present at levels greater than or equal to 0.1%

is identified as a probable, possible, or confirmed human carcinogen by IARC.[8]

This technical guide is intended to provide essential safety information. Always refer to the

most current Safety Data Sheet (SDS) for the specific tolylboronic acid isomer you are using

and consult with your institution's Environmental Health and Safety (EHS) department for any

questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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